Cas no 2228019-74-5 (rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

• Product Name: rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• CAS No: 2228019-74-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6054830
• PubChem ID: 165809565
• Update Time: 2025-09-22

rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• 2228019-74-5
• EN300-1562363
• rac-4-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(13-14-25(30)31)28-26(32)18-7-6-8-19(15-18)29-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,17-19,24H,6-8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17?,18-,19+/m1/s1
• InChI Key： RANQKVFWWBXFOX-CPSIJMPNSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCC[C@@H](C(NC(C)CCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

Rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic Acid (CAS No. 2228019-74-5)

Rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2228019-74-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexyl ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The cyclohexyl ring in the compound provides rigidity and conformational stability, which can be crucial for interactions with biological targets. The Fmoc protecting group is commonly used in peptide synthesis to protect the amino group during the synthesis process, ensuring that the desired product is formed with high purity and yield. The amide linkage further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, has been extensively studied and validated through both in vitro and in vivo experiments.

In addition to its anti-inflammatory properties, rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid has also shown potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral entry into host cells and disrupting viral protein synthesis, thereby reducing viral load and preventing the spread of infection.

The pharmacokinetic properties of rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid have also been extensively investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use as a therapeutic agent. The compound's stability in physiological conditions and its ability to cross biological membranes have been confirmed through various assays, including plasma stability tests and cell permeability studies.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are promising and suggest that further clinical development is warranted.

In conclusion, rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2228019-74-5) is a multifunctional compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.